Cas no 941982-96-3 (2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide)

• Product Name: 2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide
• CAS No: 941982-96-3
• MF: C₂₀H₂₄N₂O₅S
• MW: 404.479964256287
• CID: 5502487
• Update Time: 2025-06-14

2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dimethoxy-N-[3-methyl-4-(2-oxopiperidin-1-yl)phenyl]benzenesulfonamide
• 2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

• Inchi： 1S/C20H24N2O5S/c1-14-12-15(7-9-17(14)22-11-5-4-6-20(22)23)21-28(24,25)19-10-8-16(26-2)13-18(19)27-3/h7-10,12-13,21H,4-6,11H2,1-3H3
• InChI Key： UHAOEWXDSTVHGP-UHFFFAOYSA-N
• SMILES： C1(S(NC2=CC=C(N3CCCCC3=O)C(C)=C2)(=O)=O)=CC=C(OC)C=C1OC

Additional information on 2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide

Comprehensive Analysis of 2,4-Dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941982-96-3)

The compound 2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide (CAS No. 941982-96-3) is a sulfonamide derivative with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a 2-oxopiperidin-1-yl moiety and dimethoxybenzene rings, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymatic pathways and receptor interactions.

In recent years, the demand for novel sulfonamide-based compounds has surged, driven by their versatility in medicinal chemistry. The 2,4-dimethoxy substitution pattern in this molecule enhances its solubility and bioavailability, critical factors in drug design. Additionally, the presence of the 2-oxopiperidine group suggests potential interactions with central nervous system (CNS) targets, aligning with current trends in neuropharmacology. This compound's structural features make it a candidate for further investigation in areas such as kinase inhibition and GPCR modulation.

From a synthetic chemistry perspective, CAS No. 941982-96-3 represents a challenging yet rewarding target for organic synthesis. The incorporation of the N-3-methyl-4-(2-oxopiperidin-1-yl)phenyl group requires precise control over reaction conditions to avoid side products. Recent advancements in catalytic methods, such as palladium-catalyzed cross-coupling, have improved the efficiency of synthesizing similar sulfonamide derivatives. These innovations are particularly relevant to researchers exploring structure-activity relationships (SAR) in drug development.

The pharmacological profile of 2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide is yet to be fully elucidated, but preliminary studies suggest it may exhibit selectivity toward certain protein targets. This aligns with the growing interest in targeted therapies and personalized medicine. As the pharmaceutical industry shifts toward precision medicine, compounds like this sulfonamide derivative could play a pivotal role in developing next-generation therapeutics with reduced off-target effects.

Analytical characterization of CAS No. 941982-96-3 typically involves advanced techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for confirming the compound's purity and structural integrity, especially given the complexity of its piperidinone-containing scaffold. Quality control is paramount in pharmaceutical research, and the ability to reliably synthesize and characterize this compound is crucial for its potential translation into clinical studies.

Beyond its pharmaceutical applications, 2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide has attracted attention in materials science. The sulfonamide functional group is known to contribute to the thermal stability and mechanical properties of polymers. Researchers are exploring its incorporation into advanced materials for applications ranging from drug delivery systems to specialty coatings. This interdisciplinary potential highlights the compound's versatility beyond traditional medicinal chemistry.

Environmental and metabolic studies of CAS No. 941982-96-3 are becoming increasingly important as regulatory requirements for new chemical entities tighten. Understanding the compound's biodegradation pathways and potential metabolites is essential for assessing its environmental impact and human safety profile. These considerations are particularly relevant given the current emphasis on green chemistry principles and sustainable drug development practices in the pharmaceutical industry.

The commercial availability of 2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide through specialty chemical suppliers has facilitated its adoption in research laboratories worldwide. However, researchers should verify the compound's purity and storage conditions, as the 2-oxopiperidin-1-yl group may be sensitive to certain environmental factors. Proper handling and storage are critical to maintaining the compound's stability for experimental use.

Future research directions for CAS No. 941982-96-3 may include computational modeling studies to predict its binding affinities with various biological targets. The integration of artificial intelligence in drug discovery could accelerate the identification of potential therapeutic applications for this compound. Additionally, structure-based optimization could lead to derivatives with improved pharmacological properties, addressing current limitations in drug delivery or target engagement.

In conclusion, 2,4-dimethoxy-N-3-methyl-4-(2-oxopiperidin-1-yl)phenylbenzene-1-sulfonamide represents a fascinating case study in modern medicinal chemistry. Its complex structure and potential biological activities make it a valuable tool for researchers exploring new therapeutic avenues. As the scientific community continues to investigate this compound, we may uncover novel applications that could contribute to addressing unmet medical needs in various disease areas.